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Compound of Interest

Compound Name: 2-Piperidinopyridine

CAS No.: 68654-52-4

Cat. No.: B1585375 Get Quote

CAS: 4642-95-5 | Molecular Formula: C₁₀H₁₄N₂

Part 1: Molecular Profile & Hazard Identification
Objective: To establish a precise understanding of the physicochemical risks associated with 2-
Piperidinopyridine, distinguishing it from its metabolic precursors and analogs.

Chemical Identity & Structure
2-Piperidinopyridine (also known as 2-(1-Piperidinyl)pyridine) consists of a piperidine ring

attached via its nitrogen atom to the 2-position of a pyridine ring.[1][2][3][4] This structural

nuance is critical; unlike carbon-linked analogs, the N-linkage influences basicity and metabolic

stability.

Molecular Weight: 162.23 g/mol

Physical State: Liquid (Standard conditions) / Low-melting solid (depending on purity/salt

form)

Solubility: Soluble in organic solvents (DCM, Ethyl Acetate, Methanol); sparingly soluble in

water.

GHS Hazard Classification
While less volatile and corrosive than its parent compound Piperidine (CAS 110-89-4), 2-
Piperidinopyridine presents distinct risks, particularly to mucous membranes.
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Hazard Class Category Hazard Statement Code

Eye Irritation 2A
Causes serious eye

irritation.[3]
H319

Skin Irritation 2
Causes skin irritation.

[5]
H315

STOT - SE 3
May cause respiratory

irritation.[4][5]
H335

Acute Toxicity 4 Harmful if swallowed. H302

Critical Safety Distinction: Do not confuse with Piperidine, which is a Class IB Flammable Liquid

and Corrosive (H314). However, due to the metabolic potential to release piperidine moieties

and the general reactivity of aminopyridines, treat 2-Piperidinopyridine with high-level contact

precautions.

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)
Objective: To design a barrier system that prevents exposure pathways (Inhalation, Dermal,

Ocular).

The Hierarchy of Controls
The following diagram illustrates the decision matrix for handling 2-Piperidinopyridine.
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Risk Assessment: 2-Piperidinopyridine
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Figure 1: Risk Management Hierarchy for Aminopyridines.

PPE Specifications[2][6]
Hand Protection:

Standard Handling: Nitrile rubber gloves (minimum thickness 0.11 mm). Break-through

time is generally >480 min for pyridine derivatives, but change immediately upon splash.

Spill Cleanup: Silver Shield® (Laminate) or Butyl Rubber gloves are required for prolonged

exposure to bulk liquid.

Respiratory Protection:

If working outside a fume hood (not recommended) or during spill cleanup, use a half-face

respirator with Organic Vapor (OV) cartridges (NIOSH/EN 14387 Type A).

Eye Protection:

Safety glasses with side shields are the minimum. Chemical splash goggles are

mandatory during transfer or synthesis where splashing is possible (H319).
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Part 3: Operational Protocols
Objective: To standardize synthesis, storage, and waste handling to maintain chemical integrity

and operator safety.

Storage & Stability[6]
Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). Aminopyridines can

undergo slow N-oxidation or absorb atmospheric moisture.

Temperature: Cool, dry place (2–8°C recommended for long-term reference standard

storage; Room Temp acceptable for bulk synthesis grades if sealed).

Incompatibilities:

Strong Oxidizers: Reaction may generate nitrogen oxides (NOx).

Strong Acids: Exothermic reaction forming pyridinium salts.

Acid Chlorides/Anhydrides: Violent reaction potential.[4]

Synthesis Workflow: Handling & Quenching
The following workflow ensures safety during experimental application (e.g., Buchwald-Hartwig

amination or nucleophilic substitution).
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Figure 2: Operational workflow for synthesis involving 2-Piperidinopyridine.

Protocol: Safe Quenching of Reactions

Cooling: Ensure the reaction mixture is cooled to 0°C before quenching.
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Neutralization: If the reaction involved acidic conditions, neutralize slowly with saturated

NaHCO₃. Caution: CO₂ evolution will cause foaming.

Extraction: Use Dichloromethane (DCM) or Ethyl Acetate. The product will reside in the

organic layer at basic pH.

Part 4: Emergency Response & Toxicology
Objective: To provide actionable steps for immediate mitigation of exposure or release.

Acute Exposure Management
Route Immediate Action Medical Rationale

Eye Contact
Flush immediately with water

for 15 minutes. Lift eyelids.

H319: Alkaline nature can

cause corneal haze/damage if

not removed.

Skin Contact

Wash with soap and water.[5]

[6] Remove contaminated

clothing.[4][6]

H315: Lipophilic nature allows

dermal penetration; soap aids

removal.

Inhalation

Move to fresh air.[4][5][6] If

breathing is difficult, give

oxygen.

H335: Respiratory irritant; can

induce bronchospasm in

sensitized individuals.

Ingestion
Rinse mouth. Do NOT induce

vomiting. Call Poison Control.

H302: Risk of aspiration

pneumonia if vomiting is

induced.

Spill Cleanup Protocol
Evacuate: Clear the immediate area of non-essential personnel.

Ventilate: Increase fume hood sash height (if inside) or open windows (if safe).

Absorb: Use an inert absorbent (Vermiculite, Sand, or specialized "Organic Base" spill kit).

Do not use sawdust (fire hazard with oxidizers).
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Neutralize: A dilute solution of acetic acid or citric acid can be used to neutralize residues on

non-porous surfaces after bulk removal.

Disposal: Collect in a container marked "Hazardous Waste - Organic Base."

Toxicological Context
While specific LD50 data for 2-Piperidinopyridine is often aggregated with general

aminopyridines, the following benchmarks apply based on structural analogy:

Oral LD50 (Rat): Estimated 500–1000 mg/kg (Category 4).

Metabolism: Likely metabolized via N-oxidation or ring hydroxylation. The release of free

piperidine is a metabolic possibility, contributing to the toxicity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharmaffiliates.com [pharmaffiliates.com]

2. 2-(Piperidin-2-yl)pyridine | C10H14N2 | CID 437973 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1585375?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-piperidin-1-ylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinopyridine
https://www.benchchem.com/product/b1585375?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Piperidin-2-yl_pyridine
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Piperidin-2-yl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidinopyridine
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://www.benchchem.com/product/b1585375?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/2897634-05-6-z-4-4-piperidin-1-ylmethyl-pyridin-2-yl-oxy-but-2-en-1-yl-methanesulfonate-pa120851015.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Piperidin-2-yl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Piperidin-2-yl_pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2-Piperidinopyridine | C10H14N2 | CID 817759 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. gustavus.edu [gustavus.edu]

6. gustavus.edu [gustavus.edu]

To cite this document: BenchChem. [Technical Safety Guide: 2-Piperidinopyridine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585375#2-piperidinopyridine-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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